![molecular formula C10H7F3N2O B6159096 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole CAS No. 2228763-91-3](/img/no-structure.png)
4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole
Overview
Description
4-[4-(Trifluoromethoxy)phenyl]-1H-pyrazole, commonly known as TFMPP, is an organic compound with a molecular weight of 254.25 g/mol. It is a heterocyclic compound consisting of a pyrazole ring and an aromatic ring containing a trifluoromethoxy group. TFMPP is an important synthetic intermediate in pharmaceutical, agrochemical, and dyestuff industries. It is also used as a recreational drug and is a major component of the “herbal ecstasy” party pills.
Mechanism of Action
The exact mechanism of action of TFMPP is not yet fully understood. However, it is thought to act by inhibiting the activity of certain enzymes involved in the metabolism of various compounds. It is also thought to act by binding to certain receptors in the body and blocking their activity.
Biochemical and Physiological Effects
TFMPP has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of various compounds. It has also been shown to bind to certain receptors in the body and block their activity. In addition, TFMPP has been found to have anti-inflammatory, anti-fungal, anti-cancer, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The main advantage of using TFMPP in lab experiments is its availability. It is a widely available compound and is relatively easy to synthesize. The main limitation of using TFMPP in lab experiments is its potential toxicity. It is a potentially toxic compound and should be handled with caution.
Future Directions
Future research on TFMPP should focus on further elucidating its mechanism of action, exploring its potential pharmacological applications, and investigating its toxicity. Additionally, further research should be conducted to explore its potential uses in agriculture, biotechnology, and other fields. Finally, research should be conducted to explore the potential interactions between TFMPP and other compounds.
Synthesis Methods
TFMPP is synthesized by a two-step process. In the first step, 4-trifluoromethoxybenzaldehyde is reacted with hydrazine hydrate in the presence of a base to form 4-[4-(trifluoromethoxy)phenyl]-1-hydrazinopyrazole. This intermediate is then reacted with an acid to form 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole.
Scientific Research Applications
TFMPP has been studied extensively in scientific research. It has been used in various fields such as medicine, agriculture, and biotechnology. Its most common use is in the synthesis of pharmaceuticals, agrochemicals, and dyestuff. In medicine, TFMPP has been studied for its anti-inflammatory, anti-fungal, anti-cancer, and anti-bacterial properties. In agriculture, TFMPP has been studied for its potential as a pesticide and herbicide. In biotechnology, TFMPP has been studied for its potential as a catalyst for the synthesis of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole involves the reaction of 4-(trifluoromethoxy)benzaldehyde with hydrazine hydrate to form 4-(trifluoromethoxy)phenylhydrazine. This intermediate is then reacted with ethyl acetoacetate to form the final product, 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole.", "Starting Materials": [ "4-(trifluoromethoxy)benzaldehyde", "hydrazine hydrate", "ethyl acetoacetate" ], "Reaction": [ "Step 1: React 4-(trifluoromethoxy)benzaldehyde with hydrazine hydrate in ethanol at reflux temperature to form 4-(trifluoromethoxy)phenylhydrazine.", "Step 2: Add ethyl acetoacetate to the reaction mixture and reflux for several hours.", "Step 3: Cool the reaction mixture and filter the solid product.", "Step 4: Wash the solid product with cold ethanol and dry under vacuum to obtain 4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole." ] } | |
CAS RN |
2228763-91-3 |
Product Name |
4-[4-(trifluoromethoxy)phenyl]-1H-pyrazole |
Molecular Formula |
C10H7F3N2O |
Molecular Weight |
228.2 |
Purity |
95 |
Origin of Product |
United States |
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